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Compound of Interest

Compound Name: 2-Hydroxy-6-methylnicotinic acid

Cat. No.: B1347064

This guide provides comprehensive safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal plans for handling 2-Hydroxy-6-
methylnicotinic acid. It is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical Identifier:

o Name: 2-Hydroxy-6-methylnicotinic acid

e Synonyms: 2-Hydroxy-6-methylpyridine-3-carboxylic Acid[1]
e CAS Number: 38116-61-9[1]

Hazard Summary:

o Causes skin irritation.[1][2]

o Causes serious eye irritation.[1][2]

e May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following table
summarizes the mandatory PPE for handling 2-Hydroxy-6-methylnicotinic acid.
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Protection Type Specification Purpose

Safety glasses with side-
) shields or goggles. A face To protect eyes from dust
Eye and Face Protection o ) ]
shield is recommended if there  particles and splashes.

is a risk of splashing.[1]

Chemical-resistant gloves )
o To prevent skin contact and
) ] (e.g., nitrile or neoprene). A o
Skin Protection ) ) contamination of personal
chemical-resistant apron or lab

clothing.[4]
coat should be worn.[4][5]
A NIOSH-approved N95 or
higher-level respirator should
) ) be used when handling the To protect against the
Respiratory Protection ) - ) ]
powder outside of a certified inhalation of harmful dust.
chemical fume hood or if dust
is generated.[4][6]
Foot Protection Closed-toe shoes.[4] To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for minimizing risks. Always handle 2-
Hydroxy-6-methylnicotinic acid inside a certified chemical fume hood.

[EEN

. Preparation:

Ensure an emergency eyewash station and safety shower are accessible within a 10-second
travel distance.[4]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before starting.

Put on all required PPE as specified in the table above. Double-gloving is recommended.[7]

N

. Handling the Solid Compound:
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Perform all weighing and transferring of the solid chemical within the fume hood to minimize
dust inhalation.[4]

Use a spatula for transferring the powder. Avoid creating dust clouds.
Keep the container tightly closed when not in use.[1][2]
. Preparing a Solution:

When dissolving, slowly add the 2-Hydroxy-6-methylnicotinic acid to the solvent to avoid
splashing.

If diluting an acidic solution, always add the acid to water slowly, never the other way around.

[4]

. Post-Handling:
Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2]
Clean the work area and any equipment used.

Remove PPE carefully to avoid cross-contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Hydroxy-6-methylnicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347064#personal-protective-equipment-for-
handling-2-hydroxy-6-methylnicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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